Cas no 4513-94-4 (1H-pyrrole-2-carbonitrile)

1H-Pyrrole-2-carbonitrile is a heterocyclic organic compound featuring a pyrrole ring substituted with a cyano group at the 2-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The nitrile group offers versatility for further functionalization, enabling the formation of amides, acids, or heterocyclic derivatives. Its pyrrole core contributes to electron-rich properties, making it valuable in coordination chemistry and as a building block for complex molecular architectures. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available for research and industrial use, ensuring consistency in synthetic applications.
1H-pyrrole-2-carbonitrile structure
1H-pyrrole-2-carbonitrile structure
Product Name:1H-pyrrole-2-carbonitrile
CAS No:4513-94-4
MF:C5H4N2
MW:92.0986604690552
MDL:MFCD00234061
CID:85075
PubChem ID:138277
Update Time:2025-10-22

1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • Pyrrole-2-carbonitrile
    • 2-Cyanopyrrole
    • 1H-pyrrole-2-carbonitrile
    • 2-pyrrolecarbonitrile
    • 6D25BMC1PP
    • BQMPGKPTOHKYHS-UHFFFAOYSA-N
    • cyanopyrrole
    • 2-cyano-pyrrol
    • pyrrole carbonitrile
    • NSC106054
    • 1H-Pyrrolecarbonitrile
    • 1H-pyrrol-2-kohlenitrile
    • 2-CARBONITRILEPYRROLE
    • AMOT0356
    • SBB067109
    • TRA0060847
    • AM90100
    • RP08405
    • PB21690
    • 2-pyrrolec
    • MFCD00234061
    • FT-0647126
    • Pyrrole-2-carbonitrile, 96%
    • 4513-94-4
    • A7118
    • W-200379
    • SY012801
    • EN300-93812
    • GS-0669
    • Q27264530
    • DTXSID30196400
    • AKOS005255337
    • GEO-02199
    • NSC 106054
    • CS-D0926
    • Pyrrole-2-carbonitrile;2-cyanopyrrole;2-cyano-pyrrol
    • NSC-106054
    • UNII-6D25BMC1PP
    • BCP30699
    • DB-011769
    • MDL： MFCD00234061
    • Inchi： 1S/C5H4N2/c6-4-5-2-1-3-7-5/h1-3,7H
    • InChI Key： BQMPGKPTOHKYHS-UHFFFAOYSA-N
    • SMILES： N1C=CC=C1C#N
    • BRN： 107047

Computed Properties

  • Exact Mass: 92.03740
  • Monoisotopic Mass: 92.037448
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 99.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 39.6
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.081 g/mL at 25 °C
  • Melting Point: 92℃
  • Boiling Point: 92-94 °C/2 mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.5513
  • Solubility: Miscible with benzene, dichloromethane, tertrahydrofuran, dimethylformamide and acetonitrile.
  • PSA: 39.58000
  • LogP: 0.88638
  • Solubility: Uncertain
  • Sensitiveness: Air & Light Sensitive

1H-pyrrole-2-carbonitrile Security Information

1H-pyrrole-2-carbonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrrole-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
P330A-25g
1H-pyrrole-2-carbonitrile
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H134165-1g
1H-pyrrole-2-carbonitrile
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 ¥29.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
H134165-5g
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AstaTech
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 $46 2023-09-17

1H-pyrrole-2-carbonitrile Production Method

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